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Compound of Interest

Compound Name: AW01178

Cat. No.: B15586350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of

AW01178, also known as NS9283, a positive allosteric modulator of α4β2 nicotinic

acetylcholine receptors (nAChRs). Adherence to these guidelines is crucial for ensuring the

compound's stability, solubility, and optimal performance in experimental settings.

Chemical and Physical Properties
AW01178, scientifically named 3-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]-benzonitrile and

commonly referred to as NS9283, is a small molecule modulator with significant research

interest in neuroscience.[1][2][3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15586350?utm_src=pdf-interest
https://www.benchchem.com/product/b15586350?utm_src=pdf-body
https://www.benchchem.com/product/b15586350?utm_src=pdf-body
https://www.caymanchem.com/product/29189/ns-9283
https://www.researchgate.net/publication/247037483_In_vitro_pharmacological_profile_of_a_novel_a4b2_positive_allosteric_modulator_NS9283_A-969933
https://pubmed.ncbi.nlm.nih.gov/38511291/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name
3-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]-

benzonitrile

Synonyms NS9283, NS 9283, NS-9283, A-969933

CAS Number 913830-15-6

Molecular Formula C₁₄H₈N₄O

Molecular Weight 248.25 g/mol

Appearance Crystalline solid

Purity ≥98% (HPLC)

Solution Preparation
The solubility of AW01178 (NS9283) varies across different solvents. The choice of solvent will

depend on the specific requirements of the experiment.

Solubility Data
Solvent Maximum Concentration

DMSO
3 mg/mL, 12.41 mg/mL (50 mM), 16.67 mg/mL

(67.15 mM)

DMF 10 mg/mL

DMF:PBS (pH 7.2) (1:1) 0.5 mg/mL

1 eq. HCl 4.96 mg/mL (20 mM)

Ethanol Partially soluble

10% HPβCD Forms a clear solution for in vivo studies

Protocol for Preparing Stock Solutions
Materials:
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AW01178 (NS9283) powder

Anhydrous, high-purity solvent (e.g., DMSO, DMF)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Water bath or heating block (optional)

Ultrasonic bath (optional)

Procedure:

Equilibrate: Allow the vial of AW01178 (NS9283) powder to reach room temperature before

opening to prevent condensation.

Weigh: Accurately weigh the desired amount of the compound using a calibrated analytical

balance.

Solvent Addition: Add the appropriate volume of the chosen solvent to the vial. For example,

to prepare a 10 mM stock solution in DMSO (MW: 248.25), add 1 mL of DMSO for every

2.48 mg of AW01178.

Dissolution:

Cap the vial tightly and vortex thoroughly.

If the compound does not fully dissolve, gentle warming (up to 60°C) and/or sonication in

an ultrasonic bath can be employed.[4] Caution: Use newly opened, anhydrous DMSO as

hygroscopic DMSO can negatively impact solubility.[4]

Aliquot: Once a clear solution is obtained, aliquot the stock solution into smaller, single-use

volumes to minimize freeze-thaw cycles.

Storage: Store the aliquots as recommended in the storage section.
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Storage and Stability
Proper storage is critical to maintain the integrity and activity of AW01178 (NS9283).

Solid Compound
Long-term: Store the solid compound at -20°C.[1][5]

Stability: The solid is stable for at least 4 years when stored at -20°C.[1]

Shipping: The compound is typically shipped at room temperature and is stable for several

weeks under these conditions.[6]

Stock Solutions
Long-term: For long-term storage, stock solutions should be stored at -80°C for up to 6

months.[4]

Short-term: For shorter periods, storage at -20°C for up to 1 month is acceptable.[4]

Light Sensitivity: Protect stock solutions from light.[4]

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles by preparing single-use aliquots.

Mechanism of Action: Signaling Pathway
AW01178 (NS9283) acts as a positive allosteric modulator (PAM) of the (α4)₃(β2)₂

stoichiometry of nicotinic acetylcholine receptors (nAChRs).[1][7] It does not activate the

receptor on its own but potentiates the effect of the endogenous agonist, acetylcholine (ACh).

[1] NS9283 binds to a site distinct from the ACh binding site, specifically at the α4-α4 subunit

interface.[3][7] This binding increases the potency of ACh, leading to an enhanced influx of

cations (primarily Na⁺ and Ca²⁺) and subsequent neuronal excitation, without significantly

altering the maximal efficacy of the agonist.[1]
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Safety Precautions
Handle AW01178 (NS9283) in a well-ventilated area.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15586350?utm_src=pdf-body-img
https://www.benchchem.com/product/b15586350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

In case of contact with skin or eyes, wash immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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